Cas no 22281-90-9 (3-[5-(Benzyloxy)-2-bromo-4-methoxyphenyl]prop-2-enoic acid)

• Product Name: 3-[5-(Benzyloxy)-2-bromo-4-methoxyphenyl]prop-2-enoic acid
• CAS No: 22281-90-9
• MF: C₁₇H₁₅BrO₄
• MW: 363.202604532242
• CID: 2626152
• PubChem ID: 53418361
• Update Time: 2025-04-21

3-[5-(Benzyloxy)-2-bromo-4-methoxyphenyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90697408
• 22281-90-9
• (2E)-3-[5-(BENZYLOXY)-2-BROMO-4-METHOXYPHENYL]PROP-2-ENOIC ACID
• 3-[5-(Benzyloxy)-2-bromo-4-methoxyphenyl]prop-2-enoic acid

• MDL： MFCD07783695
• Inchi： 1S/C17H15BrO4/c1-21-15-10-14(18)13(7-8-17(19)20)9-16(15)22-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,19,20)
• InChI Key： MPSUIZNTGIDIMB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C=CC(=O)O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 362.01537Da
• Monoisotopic Mass: 362.01537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 55.8Ų